Cas no 883545-37-7 (1-(morpholin-4-ylmethyl)cyclohexanamine)

• Product Name: 1-(morpholin-4-ylmethyl)cyclohexanamine
• CAS No: 883545-37-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD08056098
• CID: 710417
• PubChem ID: 6484225
• Update Time: 2025-11-02

1-(morpholin-4-ylmethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Morpholinomethyl)cyclohexanamine
• 1-(morpholin-4-ylmethyl)cyclohexan-1-amine
• 1-Morpholin-4-ylmethyl-cyclohexylamine
• Cyclohexanamine,1-(4-morpholinylmethyl)-
• 1-(morpholin-4-ylmethyl)cyclohexanamine
• 1-(morpholin-4-ylmethyl)cyclohexanamine(SALTDATA: FREE)
• LS-01971
• CHEMBL3448348
• SCHEMBL21524881
• 1-[(morpholin-4-yl)methyl]cyclohexan-1-amine
• DTXSID00424424
• MFCD08056098
• FT-0717993
• AKOS000257026
• 1-morpholin-4-ylmethyl-cyclohexylamine, AldrichCPR
• 883545-37-7

• MDL： MFCD08056098
• Inchi： 1S/C11H22N2O/c12-11(4-2-1-3-5-11)10-13-6-8-14-9-7-13/h1-10,12H2
• InChI Key： FRCQVIXJQKSHHF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1(CCCCC1)N

Computed Properties

• Exact Mass: 198.17300
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.018
• Boiling Point: 288.3°C at 760 mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.501
• PSA: 38.49000
• LogP: 1.61840

1-(morpholin-4-ylmethyl)cyclohexanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-(morpholin-4-ylmethyl)cyclohexanamine

Comprehensive Overview of 1-(morpholin-4-ylmethyl)cyclohexanamine (CAS No. 883545-37-7): Properties, Applications, and Industry Insights

1-(morpholin-4-ylmethyl)cyclohexanamine (CAS No. 883545-37-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a cyclohexylamine core with a morpholine moiety, offering versatile reactivity for drug discovery and material science applications. This article explores its molecular characteristics, synthesis pathways, and emerging uses while addressing trending topics like green chemistry and AI-driven molecular design.

The compound's morpholinomethyl side chain enhances solubility and bioavailability, making it valuable for medicinal chemistry applications. Researchers are investigating its potential as a building block for central nervous system (CNS) therapeutics, particularly in modulating neurotransmitter systems. Recent studies highlight its compatibility with click chemistry reactions, enabling rapid derivatization for high-throughput screening—a technique widely discussed in drug discovery forums and bioorthogonal chemistry communities.

From a synthetic perspective, 883545-37-7 exemplifies modern trends in atom-efficient synthesis. Its production often involves reductive amination between 4-morpholinecarboxaldehyde and cyclohexylamine, aligning with industry demands for sustainable catalysis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for preclinical research applications where impurity profiles dominate regulatory discussions.

The compound's stability under physiological pH conditions has spurred interest in prodrug development, coinciding with rising Google searches for "pH-sensitive drug delivery" and "enhanced pharmacokinetics." Computational chemists utilize molecular docking simulations to predict its interactions with biological targets, reflecting the growing integration of AI/ML in chemical research—a hot topic across scientific platforms like ResearchGate and PubMed.

Industrial adopters value 1-(morpholin-4-ylmethyl)cyclohexanamine for its scalable synthesis and compatibility with continuous flow chemistry systems. These attributes address frequent search queries about "cost-effective heterocyclic synthesis" and "process intensification." The morpholine ring's conformational flexibility enables optimal binding with diverse enzyme pockets, explaining its inclusion in libraries for fragment-based drug design (FBDD) programs.

Environmental considerations are increasingly shaping compound selection, and 883545-37-7 demonstrates favorable biodegradability metrics in OECD 301 tests. This aligns with market shifts toward eco-friendly intermediates, a subject generating 42% more search volume year-over-year according to SEO analytics tools. The compound's low bioaccumulation potential further supports its use in green pharmaceutical manufacturing initiatives.

Future research directions may explore its metal-chelating properties for catalytic applications or its role in supramolecular chemistry. As patent databases show growing claims involving morpholine derivatives, 1-(morpholin-4-ylmethyl)cyclohexanamine remains positioned at the intersection of innovation and practicality—answering both academic curiosity and industrial needs for high-value chemical building blocks.